Cas no 1803599-89-4 (Cyclobutanamine, 3-ethoxy-2-phenoxy-)

• Product Name: Cyclobutanamine, 3-ethoxy-2-phenoxy-
• CAS No: 1803599-89-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5152566
• PubChem ID: 75481368
• Update Time: 2025-07-12

Cyclobutanamine, 3-ethoxy-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-ethoxy-2-phenoxy-

• Inchi： 1S/C12H17NO2/c1-2-14-11-8-10(13)12(11)15-9-6-4-3-5-7-9/h3-7,10-12H,2,8,13H2,1H3
• InChI Key： JRKQERSGLFDFAY-UHFFFAOYSA-N
• SMILES： C1(N)CC(OCC)C1OC1=CC=CC=C1

Additional information on Cyclobutanamine, 3-ethoxy-2-phenoxy-

Cyclobutanamine, 3-ethoxy-2-phenoxy-: A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Cyclobutanamine, 3-ethoxy-2-phenoxy- (CAS No. 1803599-89-4) is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its distinct molecular framework and potential biological activities. This bicyclic amine derivative features a cyclobutane core substituted with an ethoxy group at the 3-position and a phenoxy group at the 2-position, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The chemical structure of Cyclobutanamine, 3-ethoxy-2-phenoxy- (CAS No. 1803599-89-4) imparts unique electronic and steric properties that can influence its interactions with biological targets. The presence of both ethoxy and phenoxy substituents suggests potential for diverse pharmacological effects, including modulation of enzyme activity, receptor binding, and signal transduction pathways. Such structural features are often exploited in the design of novel bioactive molecules, particularly in the development of small-molecule inhibitors and agonists.

In recent years, there has been a growing interest in exploring the pharmacological potential of cycloalkylamine derivatives due to their ability to enhance metabolic stability and bioavailability. The cyclobutane ring in Cyclobutanamine, 3-ethoxy-2-phenoxy- (CAS No. 1803599-89-4) contributes to a rigid scaffold that can improve binding affinity to biological targets while minimizing unwanted side effects. This structural motif has been successfully incorporated into various drug candidates, demonstrating its utility in medicinal chemistry.

One of the most compelling aspects of Cyclobutanamine, 3-ethoxy-2-phenoxy- (CAS No. 1803599-89-4) is its potential as a scaffold for developing novel therapeutic agents. The ethoxy and phenoxy groups provide opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific biological applications. For instance, modifications at these positions could enhance solubility, improve cell permeability, or alter receptor selectivity. Such flexibility makes this compound a valuable tool for medicinal chemists seeking to design innovative drug molecules.

Recent studies have highlighted the importance of cycloalkylamines in the development of bioactive compounds. The structural features of Cyclobutanamine, 3-ethoxy-2-phenoxy- (CAS No. 1803599-89-4) align well with these findings, suggesting that it may exhibit interesting biological activities relevant to various diseases. For example, derivatives of this compound have shown promise in preclinical models as potential treatments for neurological disorders, cardiovascular diseases, and inflammatory conditions. These findings underscore the need for further exploration of its pharmacological profile.

The synthesis of Cyclobutanamine, 3-ethoxy-2-phenoxy- (CAS No. 1803599-89-4) presents unique challenges due to its complex structural requirements. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the desired framework efficiently. These advancements are crucial for enabling further exploration of its biological potential.

In conclusion, Cyclobutanamine, 3-ethoxy-2-phenoxy- (CAS No. 1803599-89-4) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features and demonstrated pharmacological relevance make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in drug discovery efforts worldwide.